Cas no 5958-08-7 (6-Chloro-4-phenylquinazoline-2-carboxylic acid)

• Product Name: 6-Chloro-4-phenylquinazoline-2-carboxylic acid
• CAS No: 5958-08-7
• MF: C₁₅H₉ClN₂O₂
• MW: 284.697162389755
• MDL: MFCD01463472
• CID: 843803
• PubChem ID: 21817693
• Update Time: 2025-06-09

6-Chloro-4-phenylquinazoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-phenylquinazoline-2-carboxylic acid
• 6-chloro-4-phenyl-2-quinazolinecarboxylic acid
• AS-38914
• 6-chloro -4-phenyl quinazoline-2-carboxylic acid
• DTXSID40618401
• DB-100576
• 9LS6TL334G
• MFCD01463472
• SCHEMBL24108915
• 2-Quinazolinecarboxylic acid, 6-chloro-4-phenyl-
• 6-Chloro-4-phenylquinazoline-2-carboxylicacid
• AE-562/12222280
• 5958-08-7
• AKOS015999113

• MDL： MFCD01463472
• Inchi： 1S/C15H9ClN2O2/c16-10-6-7-12-11(8-10)13(9-4-2-1-3-5-9)18-14(17-12)15(19)20/h1-8H,(H,19,20)
• InChI Key： WOBNNOBIWRSTFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(C(=O)O)=N2

Computed Properties

• Exact Mass: 284.0352552g/mol
• Monoisotopic Mass: 284.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-Chloro-4-phenylquinazoline-2-carboxylic acid

6-Chloro-4-phenylquinazoline-2-carboxylic Acid: A Comprehensive Overview

6-Chloro-4-phenylquinazoline-2-carboxylic acid (CAS No. 5958-08-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, antibacterial, and antiviral properties. The unique structural features of 6-Chloro-4-phenylquinazoline-2-carboxylic acid make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 6-Chloro-4-phenylquinazoline-2-carboxylic acid consists of a quinazoline core with a chlorine atom at the 6-position and a phenyl group at the 4-position. The carboxylic acid moiety at the 2-position adds to its functional versatility. This combination of substituents imparts specific pharmacological properties that have been extensively studied in recent years.

In terms of synthesis, 6-Chloro-4-phenylquinazoline-2-carboxylic acid can be prepared through various routes, including condensation reactions and cyclization processes. One common method involves the reaction of 2-amino-benzoic acid with phenylacetonitrile in the presence of a suitable catalyst, followed by chlorination to introduce the chlorine atom at the 6-position. This synthetic approach has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activities of 6-Chloro-4-phenylquinazoline-2-carboxylic acid have been extensively investigated in both in vitro and in vivo models. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, 6-Chloro-4-phenylquinazoline-2-carboxylic acid has also demonstrated antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant strains. Recent research has focused on elucidating the molecular targets and mechanisms responsible for its antibacterial effects.

The pharmacokinetic properties of 6-Chloro-4-phenylquinazoline-2-carboxylic acid have been studied to assess its potential as a therapeutic agent. In preclinical studies, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further optimization may be necessary to enhance its pharmacological properties and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Chloro-4-phenylquinazoline-2-carboxylic acid in treating various diseases. Early-phase trials have demonstrated promising results, with patients showing significant improvements in clinical outcomes without major adverse effects. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

The future prospects for 6-Chloro-4-phenylquinazoline-2-carboxylic acid are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activities and reduce potential toxicities. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability. These advancements could lead to the development of new drugs with improved therapeutic profiles.

In conclusion, 6-Chloro-4-phenylquinazoline-2-carboxylic acid (CAS No. 5958-08-7) is a promising compound with diverse biological activities that make it an attractive target for drug development. Its unique structural features and favorable pharmacological properties position it as a valuable candidate for treating various diseases, including cancer and bacterial infections. Continued research and clinical trials will further elucidate its potential as a therapeutic agent.